Cas no 81891-82-9 (Ethyl 2-carbamoyl-2,2-dimethylacetate)

• Product Name: Ethyl 2-carbamoyl-2,2-dimethylacetate
• CAS No: 81891-82-9
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 702726
• Update Time: 2025-09-27

Ethyl 2-carbamoyl-2,2-dimethylacetate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-amino-2,2-dimethyl-3-oxo-, ethyl ester
• ethyl 3-amino-2,2-dimethyl-3-oxopropanoate
• Ethyl 2-carbamoyl-2,2-dimethylacetate

• Inchi： 1S/C7H13NO3/c1-4-11-6(10)7(2,3)5(8)9/h4H2,1-3H3,(H2,8,9)
• InChI Key： COYQHQNDYBZQJY-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(N)=O)(C)C)=O

Additional information on Ethyl 2-carbamoyl-2,2-dimethylacetate

Comprehensive Overview of Ethyl 2-carbamoyl-2,2-dimethylacetate (CAS No. 81891-82-9): Properties, Applications, and Industry Insights

Ethyl 2-carbamoyl-2,2-dimethylacetate (CAS No. 81891-82-9) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. This ester derivative, featuring a carbamoyl group and dimethyl substitution, offers versatile reactivity, making it valuable for synthesizing intermediates in drug development. As industries prioritize sustainable chemistry, this compound’s role in green synthesis workflows has become a hot topic among researchers.

The compound’s IUPAC name, Ethyl 2-carbamoyl-2,2-dimethylacetate, reflects its functional groups: an ethyl ester and a carboxamide. Its molecular formula C₇H₁₃NO₃ and moderate polarity enable solubility in common organic solvents, a property critical for process optimization in industrial applications. Recent studies highlight its potential as a building block for bioactive molecules, aligning with the growing demand for high-value intermediates in precision medicine.

In the context of AI-driven drug discovery, 81891-82-9 has emerged as a candidate for virtual screening libraries. Computational chemists frequently search for "carbamoyl ester reactivity" or "dimethylacetate derivatives" to explore its mechanistic pathways. The compound’s stability under mild conditions also supports its use in flow chemistry, a trending technique for scalable and safer synthesis.

From an SEO perspective, users often query "Ethyl 2-carbamoyl-2,2-dimethylacetate suppliers" or "CAS 81891-82-9 safety data," reflecting commercial and regulatory interests. While not classified as hazardous, proper storage conditions (e.g., inert atmosphere, low humidity) are recommended to preserve its integrity. Analytical methods like HPLC and NMR are typically employed for purity verification, ensuring compliance with Good Manufacturing Practices (GMP).

Environmental considerations are another user-centric focus. The compound’s biodegradability and low ecotoxicity profile align with green chemistry principles, a key concern for modern manufacturers. Patent analyses reveal increasing applications in crop protection formulations, where its derivatization yields compounds with enhanced selectivity and reduced environmental persistence.

In summary, Ethyl 2-carbamoyl-2,2-dimethylacetate exemplifies innovation at the intersection of synthetic chemistry and industrial demand. Its adaptability to catalytic processes and relevance in life sciences underscore its value, while evolving regulatory frameworks continue to shape its commercial trajectory. Researchers and procurement specialists alike benefit from understanding its multifaceted roles in advancing sustainable chemical solutions.